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Compound of Interest

Compound Name: Tricin

Cat. No.: B192558 Get Quote

An HPLC method for the quantitative analysis of Tricin, a flavone with significant therapeutic

potential, is detailed in this application note. Tricin, or 5,7,4′-trihydroxy-3′,5′-dimethoxyflavone,

is a natural compound found in sources like rice bran and sugarcane, and is noted for its anti-

inflammatory, antioxidant, and anticancer properties.[1][2] The accurate quantification of Tricin
in various matrices, including plant extracts and biological samples, is crucial for research, drug

development, and quality control.

This document provides a validated reverse-phase high-performance liquid chromatography

(RP-HPLC) method coupled with a photodiode array (PDA) or UV-Vis detector, which offers

high sensitivity and selectivity for Tricin analysis.

Experimental Protocol
This protocol is based on validated methods for Tricin quantification.[3]

1. Instrumentation and Materials

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a binary pump,

autosampler, column oven, and a Photodiode Array (PDA) or UV-Vis detector.

Analytical balance.

Ultrasonic bath.
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pH meter.

Syringe filters (0.2 µm PTFE).[3]

Chemicals and Reagents:

Tricin reference standard (≥98% purity).

Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Acetic acid (glacial, analytical grade).[4]

Water (deionized or HPLC grade).

2. Chromatographic Conditions

The following table summarizes the optimized conditions for the HPLC analysis of Tricin.

Parameter Condition

HPLC Column
C18 column (e.g., 250 mm x 4.6 mm, 5 µm

particle size)

Mobile Phase Acetonitrile and 1% (v/v) Acetic Acid in Water

Gradient 25% (v/v) Acetonitrile isocratic flow.[4]

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 330 nm.[5]

Injection Volume 20 µL

3. Preparation of Solutions

Mobile Phase Preparation:
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Prepare a 1% (v/v) acetic acid solution by adding 10 mL of glacial acetic acid to 990 mL of

HPLC-grade water.

The mobile phase consists of a 25:75 (v/v) mixture of Acetonitrile and 1% Acetic Acid.[4]

Degas the mobile phase using an ultrasonic bath for 15-20 minutes before use.

Standard Stock Solution Preparation:

Accurately weigh 10 mg of Tricin reference standard and transfer it to a 10 mL volumetric

flask.

Dissolve the standard in methanol to obtain a stock solution of 1 mg/mL.

Calibration Curve Standards:

Perform serial dilutions of the stock solution with methanol to prepare working standards

at concentrations ranging from 0.75 to 100 ppm.[3]

4. Sample Preparation (from Plant Material)

Dry the plant material (e.g., aerial parts of Huperzia brevifolia) and grind it into a fine powder.

[3]

Extract the powder using an appropriate solvent (e.g., methanol or ethanol) with the aid of

ultrasonication or maceration.

Centrifuge the extract to pellet solid debris.

Filter the supernatant through a 0.2 µm PTFE syringe filter before injecting it into the HPLC

system.[3]

Method Validation and Data Presentation
The described HPLC method has been validated for linearity, sensitivity, accuracy, and

precision.[3] The quantitative data from validation studies are summarized below.
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Validation Parameter Result

Linearity Range 0.75 - 100 ppm

Correlation Coefficient (R²) 0.9998[3]

Limit of Detection (LOD) 6.853 ppm[3]

Limit of Quantification (LOQ) 57.129 ppm[3]

Visualizations
Experimental Workflow for Tricin Analysis

The diagram below illustrates the general workflow for the quantification of Tricin from a

sample matrix using HPLC.
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Caption: Workflow for Tricin quantification by HPLC.
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Tricin's Mechanism of Action: Inhibition of the STAT3 Signaling Pathway

Tricin has been shown to inhibit cell migration by suppressing the STAT3 signaling pathway.[6]

This pathway is crucial in cell proliferation and migration, and its dysregulation is implicated in

various diseases. The diagram below depicts the inhibitory effect of Tricin on this pathway.
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Caption: Tricin inhibits STAT3 pathway signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12595334/
https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/product/b192558?utm_src=pdf-body-img
https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/product/b192558?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Tricin Biosynthesis and Bioengineering - PMC [pmc.ncbi.nlm.nih.gov]

2. Tricin - Wikipedia [en.wikipedia.org]

3. A Straightforward Procedure for the High-Yield Extraction of Tricin and Flavonoids from
Ecuadorian Huperzia brevifolia (Lycopodiaceae) - PMC [pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

6. Tricin inhibits the migration of human retinal pigment epithelium cells by suppressing the
RUNX2-CYP1A1 axis and STAT3 pathway - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [High-performance liquid chromatography (HPLC)
method for Tricin analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192558#high-performance-liquid-chromatography-
hplc-method-for-tricin-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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